Cas no 20264-89-5 (Benzene, 1-(1,3-butadienyl)-4-nitro-)
20264-89-5 structure
Product Name:Benzene, 1-(1,3-butadienyl)-4-nitro-
CAS No:20264-89-5
MF:C10H9NO2
MW:175.183962583542
CID:238943
PubChem ID:4547414
Update Time:2025-04-19
Benzene, 1-(1,3-butadienyl)-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1,3-butadienyl)-4-nitro-
- 1-buta-1,3-dienyl-4-nitrobenzene
- p-Nitrophenylbutadien
- 20264-89-5
- 1-(1,3-butadienyl)-4-nitrobenzene
- AKOS024333370
- 4-(4-nitrophenyl)-1,3 butadiene
- RUUPCAXJXOKICB-UHFFFAOYSA-N
- DTXSID40404124
-
- Inchi: 1S/C10H9NO2/c1-2-3-4-9-5-7-10(8-6-9)11(12)13/h2-8H,1H2
- InChI Key: RUUPCAXJXOKICB-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(C=CC=C)=CC=1)=O
Computed Properties
- Exact Mass: 175.06337
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
Benzene, 1-(1,3-butadienyl)-4-nitro- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
20264-89-5 (Benzene, 1-(1,3-butadienyl)-4-nitro-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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